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Compound of Interest

(6-(Dimethylamino)pyridin-2-
Compound Name:

yl)methanol
CAS No.: 215869-78-6
Cat. No.: B1453225

Get Quote

Executive Summary & Application Context

Compound: [6-(Dimethylamino)pyridin-2-yllmethanol CAS: 215869-78-6 Role: Bifunctional
Ligand / Pharmacophore Intermediate[1]

This guide serves as a Provisional Technical Safety Data Sheet (TSDS) for researchers
utilizing 2-hydroxymethyl-6-dimethylaminopyridine. Unlike standard commodity chemicals, this
compound is often encountered in early-stage drug discovery and catalysis research. It
combines the hyper-nucleophilic character of 4-Dimethylaminopyridine (DMAP) with a
hydroxymethyl arm, enabling it to act as a bidentate N,O-donor ligand or a covalently
attachable organocatalyst.

Critical Safety Notice: Due to the structural presence of the dimethylaminopyridine moiety, this
compound must be handled with the same rigor as DMAP (CAS 1122-58-3), specifically
regarding dermal absorption and neurotoxicity risks, until specific toxicological data proves
otherwise.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1453225#bc-rfq
https://www.bldpharm.com/products/215869-78-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Identity & Physicochemical Profile[2][3][4]
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Property

Specification

IUPAC Name

[6-(Dimethylamino)pyridin-2-ylJmethanol

Common Name

2-Hydroxymethyl-6-dimethylaminopyridine

CAS Number 215869-78-6

Molecular Formula CsH12N20

Molecular Weight 152.19 g/mol

SMILES CN(C)C1=CC=CC(=N1)CO

Physical State

Viscous oil or low-melting solid (Tendency to

supercool)

Solubility

Soluble in DCM, MeOH, DMSO, THF; Sparingly

soluble in hexanes

Acidity (pKa)

Predicted ~6.5 - 7.0 (Pyridine N)

Hazard Assessment & Toxicology (SAR Analysis)

As a Senior Application Scientist, | apply Structure-Activity Relationship (SAR) logic where

empirical data is limited.

Provisional GHS Classification

Signal Word:DANGER[2]
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Hazard Class

Category

Hazard Statement

Mechanistic
Justification

Acute Toxicity (Oral)

Cat 3

H301: Toxic if

swallowed.

Analogous to 2-
aminopyridines;
metabolic activation to
reactive imino-

methides.

Acute Toxicity

(Dermal)

Cat 2

H310: Fatal in contact
with skin.[3][4]

Critical: The
dimethylamino group
enhances lipophilicity,
facilitating rapid
transdermal transport
similar to DMAP.

Skin/Eye Irritation

Cat 2/2A

H315/H319: Causes
skin/eye irritation.[3][4]
[5]

Basic nitrogen
functionality causes
local tissue

saponification/irritation

STOT - Single Exp.

Cat 3

H335: May cause

respiratory irritation.

Inhalation of
dust/aerosols affects
upper respiratory

mucous membranes.

Toxicology Insight

The dimethylaminopyridine core is a known potassium channel blocker. Absorption can lead to:
o CNS EXxcitation: Tremors, seizures.
o Metabolic Acidosis: Due to mitochondrial interference.

e Local Necrosis: Upon prolonged contact with mucous membranes.

Safe Handling & Experimental Protocols

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC148270050&productDescription=4-DIMETHYLAMINOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH51715~~PDF~~MTR~~CGV4~~EN~~2022-04-16%2002:28:21~~4-%28Dimethylamino
https://www.fishersci.com/store/msds?partNumber=AC148270050&productDescription=4-DIMETHYLAMINOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH51715~~PDF~~MTR~~CGV4~~EN~~2022-04-16%2002:28:21~~4-%28Dimethylamino
https://www.sigmaaldrich.com/TW/en/sds/ALDRICH/W354007?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Engineering Controls & PPE Decision Tree

This workflow dictates the safety level based on the scale of operation.

Operation Scale

<100 mg > 100 mg
(Analytical) (Synthesis/Prep)

Level 1 Controls: Level 2 Controls:
Standard Fume Hood High-Flow Fume Hood
Nitrile Gloves (Double) Butyl Rubber/Silver Shield Gloves

Safety Glasses Face Shield + Tyvek Sleeves

Waste Disposal:
Segregate as P-List (Acute Toxic)
Do NOT mix with oxidizers

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling aminopyridine derivatives.

Synthesis & Purification Workflow

Context: This compound is often synthesized via the reduction of methyl 6-
(dimethylamino)picolinate. The following protocol ensures safety during the exothermic
reduction step.

Reagents:
¢ Precursor: Methyl 6-(dimethylamino)picolinate
e Reductant: LiAlHa4 (Lithium Aluminum Hydride) or NaBH4/CacCl:

e Solvent: Anhydrous THF
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Step-by-Step Protocol:

Setup: Flame-dry a 2-neck RBF under Argon. Equip with a reflux condenser and addition
funnel.

Solubilization: Dissolve precursor in THF (0.2 M). Cool to 0°C.

Addition (CRITICAL): Add LiAlHa (1.5 equiv) dropwise. Monitor internal temp; do not exceed
5°C.

o Why? Rapid addition causes thermal runaway and potential ether fire.
Reaction: Warm to RT and stir for 4 hours. Monitor via TLC (10% MeOH in DCM).

Quench (Fieser Method): Cool to 0°C. Add water (x mL), 15% NaOH (x mL), water (3x mL)
sequentially.

o Safety: This generates Hz gas. Ensure high ventilation.
Isolation: Filter the granular aluminum salts. Concentrate filtrate.
Purification: Flash chromatography (DCM/MeOH 95:5).

o Note: The amine tailing can be reduced by adding 1% Triethylamine to the eluent.

Emergency Response & Storage
Storage Conditions

Temperature: 2—8°C (Refrigerate).

Atmosphere: Store under Inert Gas (Argon/Nitrogen). Hygroscopic.

Incompatibility: Strong Oxidizing Agents, Acid Chlorides, Anhydrides.

Emergency Procedures

Scenario: Skin Exposure (High Risk)
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¢ |Immediate Action: Drench area with water for 15 minutes.
o Neutralization: Do NOT use vinegar or acids; wash with mild soap.

* Medical: Seek immediate medical attention. Inform responders of "Aminopyridine exposure -
Potential Neurotoxin."

Scenario: Spill (>19)
e Evacuate: Clear the lab area.
e PPE: Don Self-Contained Breathing Apparatus (SCBA) if dust is present.

e Cleanup: Cover with dry lime or sand. Scoop into a closed container. Do not flush to sewer.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Hydroxymethyl-6-
dimethylaminopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1453225/docs#technical-safety-handling-guide-2-
hydroxymethyl-6-dimethylaminopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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